Cas no 1936579-43-9 (3-Pyridinol, 5-(2-methylpropoxy)-)

• Product Name: 3-Pyridinol, 5-(2-methylpropoxy)-
• CAS No: 1936579-43-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD28970748
• CID: 4782309
• Update Time: 2025-06-14

3-Pyridinol, 5-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5-(2-methylpropoxy)-

• MDL： MFCD28970748
• Inchi： 1S/C9H13NO2/c1-7(2)6-12-9-3-8(11)4-10-5-9/h3-5,7,11H,6H2,1-2H3
• InChI Key： MLFMBYDMEYJUPQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(OCC(C)C)C=C1O

Additional information on 3-Pyridinol, 5-(2-methylpropoxy)-

Recent Advances in the Study of 3-Pyridinol, 5-(2-methylpropoxy)- (CAS: 1936579-43-9) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-Pyridinol, 5-(2-methylpropoxy)- (CAS: 1936579-43-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its pyridine core and isobutoxy substituent, has been the subject of numerous studies exploring its role as a modulator of various biological pathways. Recent research has highlighted its potential in targeting specific enzymes and receptors, making it a promising candidate for the development of novel therapeutics. The synthesis of 3-Pyridinol, 5-(2-methylpropoxy)- has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with nicotinic acetylcholine receptors (nAChRs). Preliminary studies suggest that 3-Pyridinol, 5-(2-methylpropoxy)- exhibits selective binding to certain subtypes of nAChRs, which could have implications for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Additionally, its potential anti-inflammatory and antioxidant properties are being explored, with recent in vitro studies demonstrating its ability to reduce oxidative stress and inflammation in cellular models.

Further research has also delved into the pharmacokinetics and pharmacodynamics of 3-Pyridinol, 5-(2-methylpropoxy)-. Studies have shown that the compound has favorable absorption and distribution profiles, with moderate metabolic stability. These properties are essential for its development as a viable drug candidate. However, challenges remain in optimizing its bioavailability and minimizing potential side effects, which are currently under investigation.

In conclusion, 3-Pyridinol, 5-(2-methylpropoxy)- (CAS: 1936579-43-9) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for further study. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease models. The findings summarized in this briefing underscore the importance of continued investigation into this compound and its derivatives.